Cas no 906745-06-0 (1-4-(benzyloxy)benzoylpiperazine hydrochloride)

• Product Name: 1-4-(benzyloxy)benzoylpiperazine hydrochloride
• CAS No: 906745-06-0
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• MDL: MFCD14705561
• CID: 4664664
• PubChem ID: 47002127
• Update Time: 2025-08-04

1-4-(benzyloxy)benzoylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(benzyloxy)benzoyl]piperazine hydrochloride
• 1-4-(benzyloxy)benzoylpiperazine hydrochloride

• MDL： MFCD14705561
• Inchi： 1S/C18H20N2O2.ClH/c21-18(20-12-10-19-11-13-20)16-6-8-17(9-7-16)22-14-15-4-2-1-3-5-15;/h1-9,19H,10-14H2;1H
• InChI Key： OJAQLFBLEKUFDE-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1C=CC(OCC2C=CC=CC=2)=CC=1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-4-(benzyloxy)benzoylpiperazine hydrochloride

Introduction to 1-4-(benzyloxy)benzoylpiperazine hydrochloride (CAS No. 906745-06-0)

1-4-(benzyloxy)benzoylpiperazine hydrochloride, with the CAS number 906745-06-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a piperazine derivative, characterized by its unique structural features and potential biological activities. The compound's structure includes a piperazine ring, a benzoyl group, and a benzyloxy substituent, which collectively contribute to its pharmacological properties.

The synthesis of 1-4-(benzyloxy)benzoylpiperazine hydrochloride involves several steps, including the formation of the piperazine ring, the introduction of the benzoyl group, and the attachment of the benzyloxy substituent. These steps are typically carried out using well-established organic synthesis techniques, such as nucleophilic substitution and esterification reactions. The final step involves the conversion of the free base to the hydrochloride salt, which enhances its solubility and stability in aqueous solutions.

Recent studies have explored the potential applications of 1-4-(benzyloxy)benzoylpiperazine hydrochloride in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many drugs. Research has shown that 1-4-(benzyloxy)benzoylpiperazine hydrochloride can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, 1-4-(benzyloxy)benzoylpiperazine hydrochloride has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 1-4-(benzyloxy)benzoylpiperazine hydrochloride can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory therapies.

The pharmacokinetic properties of 1-4-(benzyloxy)benzoylpiperazine hydrochloride have also been studied in detail. Pharmacokinetic data is crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted in the body. Studies have shown that 1-4-(benzyloxy)benzoylpiperazine hydrochloride has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. Additionally, it has been found to have low toxicity in preclinical models, further supporting its safety profile.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While clinical trials for 1-4-(benzyloxy)benzoylpiperazine hydrochloride are still in their early stages, preliminary results are promising. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels and has shown preliminary evidence of efficacy in reducing inflammation and modulating GPCR activity. These findings warrant further investigation in larger, more advanced clinical trials.

The future prospects for 1-4-(benzyloxy)benzoylpiperazine hydrochloride are exciting. Ongoing research aims to optimize its formulation for better delivery and to explore its potential in combination therapies with other drugs. Additionally, efforts are being made to identify new indications where this compound could be beneficial. The multidisciplinary approach involving medicinal chemists, pharmacologists, and clinicians is crucial for advancing this compound from bench to bedside.

In conclusion, 1-4-(benzyloxy)benzoylpiperazine hydrochloride (CAS No. 906745-06-0) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further development. As research continues to uncover its full potential, it is likely that this compound will play an important role in advancing medical treatments for inflammatory diseases and other conditions.